Cas no 2074702-97-7 (Quinoline, 6-bromo-2,4-dichloro-3-fluoro-)

• Product Name: Quinoline, 6-bromo-2,4-dichloro-3-fluoro-
• CAS No: 2074702-97-7
• MF: C₉H₃BrCl₂FN
• MW: 294.935222864151
• CID: 5105243
• Update Time: 2026-03-03

Quinoline, 6-bromo-2,4-dichloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-2,4-dichloro-3-fluoro-

• Inchi： 1S/C9H3BrCl2FN/c10-4-1-2-6-5(3-4)7(11)8(13)9(12)14-6/h1-3H
• InChI Key： PAQWHDFFRSHHBC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(Cl)=C(F)C=1Cl

Additional information on Quinoline, 6-bromo-2,4-dichloro-3-fluoro-

Quinoline, 6-bromo-2,4-dichloro-3-fluoro- (CAS No. 2074702-97-7): A Versatile Scaffold in Modern Pharmaceutical Research

Quinoline, a heterocyclic aromatic organic compound, has long been recognized for its significant role in medicinal chemistry and pharmacology. Among its numerous derivatives, 6-bromo-2,4-dichloro-3-fluoroquinoline (CAS No. 2074702-97-7) stands out due to its unique structural features and promising biological activities. This compound has garnered considerable attention in recent years, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 6-bromo-2,4-dichloro-3-fluoroquinoline comprises a quinoline core substituted with bromine, chlorine, and fluorine atoms at specific positions. These substituents not only enhance the compound's lipophilicity but also modulate its interactions with biological targets. The presence of multiple halogen atoms makes it a valuable scaffold for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties.

In the realm of drug discovery, 6-bromo-2,4-dichloro-3-fluoroquinoline has been extensively explored for its potential applications in treating infectious diseases, cancer, and inflammatory disorders. Recent studies have highlighted its efficacy as an antimalarial agent, leveraging its ability to disrupt essential metabolic pathways in parasitic organisms. The compound's structural similarity to known antimalarial drugs like chloroquine and mefloquine suggests that it may offer improved therapeutic efficacy and reduced resistance profiles.

The fluorine atom in the molecule plays a crucial role in enhancing the metabolic stability and binding affinity of 6-bromo-2,4-dichloro-3-fluoroquinoline. Fluorinated quinolines are well-documented for their ability to interact strongly with biological targets due to the partial positive charge induced by fluorine substitution. This property has been exploited in the design of kinase inhibitors, which are critical in cancer therapy. Preliminary findings indicate that derivatives of this compound exhibit potent inhibitory effects on various kinases, making them promising candidates for further development.

Moreover, the bromine and chlorine substituents contribute to the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of additional pharmacophores or bioisosteres, thereby expanding the chemical space for drug discovery. Researchers have successfully employed these strategies to generate novel analogs with enhanced pharmacokinetic profiles and improved target specificity.

The synthesis of 6-bromo-2,4-dichloro-3-fluoroquinoline involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available quinoline precursors, bromination and chlorination reactions can be performed under controlled conditions to introduce the desired substituents at specific positions. Subsequent fluorination can be achieved using electrophilic fluorinating agents or metal-catalyzed methods, depending on the desired regioselectivity.

The biological activity of this compound has been evaluated through various in vitro and in vivo assays. In cell-based assays, 6-bromo-2,4-dichloro-3-fluoroquinoline has demonstrated significant inhibitory effects on several disease-relevant targets. For instance, studies have shown its ability to suppress the growth of multidrug-resistant cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, preclinical trials have indicated its potential as an anti-inflammatory agent by modulating cytokine production and immune cell function.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and scalability while minimizing environmental impact. Advances in green chemistry principles have enabled the adoption of sustainable methodologies for synthesizing complex molecules like 6-bromo-2,4-dichloro-3-fluoroquinoline. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions have been explored to enhance efficiency and reduce waste generation.

The future prospects for 6-bromo-2,4-dichloro-3-fluoroquinoline are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can rapidly identify promising derivatives for further development.

In conclusion, Quinoline, 6-bromo-2,4-dichloro-3-fluoro- (CAS No. 2074702-97-7) represents a versatile scaffold with significant potential in modern pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing novel therapeutic agents targeting various diseases. Continued exploration of this compound through innovative synthetic methodologies and rigorous biological evaluation will undoubtedly contribute to advancements in drug discovery and development.